3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 3,5-dimethyl-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H17N3O2/c1-13-10-14(2)12-16(11-13)20(25)23-17-7-5-15(6-8-17)21-24-19-18(26-21)4-3-9-22-19/h3-12H,1-2H3,(H,23,25)
• InChI Key: CXMKVWAMUVNLAZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4)C

Description

3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, also known as DPBA, is a chemical compound that has gained significant attention in the field of scientific research. DPBA is a potent inhibitor of protein-protein interactions and has been studied extensively for its potential use in drug discovery.

Mechanism of Action

3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide inhibits protein-protein interactions by binding to the interface between two proteins, preventing them from interacting with each other. 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been shown to bind to the c-Myc/Max interface, preventing the formation of the c-Myc/Max complex. This inhibition of protein-protein interactions has been shown to have therapeutic potential in the treatment of many diseases.
Biochemical and Physiological Effects:
3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inhibiting the interaction between c-Myc and Max. 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has also been shown to inhibit the aggregation of amyloid-beta peptides, which is a hallmark of Alzheimer's disease. Additionally, 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been shown to have anti-inflammatory effects, which may have therapeutic potential in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is its potent inhibition of protein-protein interactions, which makes it a valuable tool for studying the role of protein-protein interactions in biological processes. However, the synthesis of 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a complex process that requires expertise in organic chemistry and careful optimization of reaction conditions. Additionally, 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many future directions for research on 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One area of research is the development of more efficient synthesis methods for 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, which would make it more accessible for use in drug discovery. Additionally, further studies are needed to fully understand the mechanism of action of 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide and its potential therapeutic applications. Finally, the development of more specific inhibitors of protein-protein interactions, such as 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, may have significant implications for the development of new drugs for the treatment of many diseases.

Synthesis Methods

3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide can be synthesized through a multistep synthetic process. The first step involves the synthesis of 4-(1,3-oxazolo[4,5-b]pyridin-2-yl)phenylamine, which is then reacted with 3,5-dimethylbenzoyl chloride to form 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. The synthesis of 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a complex process that requires expertise in organic chemistry and careful optimization of reaction conditions.

Scientific Research Applications

3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been studied extensively for its potential use in drug discovery. It is a potent inhibitor of protein-protein interactions, which are critical for the functioning of many biological processes. 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been shown to inhibit the interaction between the transcription factor c-Myc and its binding partner Max, which is involved in the development of many types of cancer. 3,5-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides.